Cas no 1956379-45-5 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester
• CAS No: 1956379-45-5
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5211858
• Update Time: 2025-10-05

Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester
• Ethyl 5-methyl-4-(pyridin-4-ylamino)pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

• Inchi： 1S/C15H15N5O2/c1-3-22-15(21)12-8-20-13(10(12)2)14(17-9-18-20)19-11-4-6-16-7-5-11/h4-9H,3H2,1-2H3,(H,16,17,18,19)
• InChI Key： REYFBXUQIQYCBD-UHFFFAOYSA-N
• SMILES： N12C=C(C(OCC)=O)C(C)=C1C(NC1C=CN=CC=1)=NC=N2

Additional information on Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester

Recent Advances in the Study of Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester (CAS: 1956379-45-5)

In recent years, the compound Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester (CAS: 1956379-45-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine core, has shown promising potential as a scaffold for the development of novel therapeutic agents. The compound's structural features, including the ethyl ester moiety and the 4-pyridinylamino substituent, contribute to its pharmacological properties and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances the scalability and purity of Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid derivatives. The researchers employed a multi-step synthesis involving a key cyclization reaction, followed by selective functionalization to introduce the 5-methyl and 4-(4-pyridinylamino) groups. The ethyl ester was subsequently introduced to improve the compound's solubility and bioavailability.

In addition to synthetic advancements, the biological activity of this compound has been a focal point of research. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase targets, which are implicated in various cancer pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to selectively inhibit fibroblast growth factor receptor (FGFR) kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of FGFR-targeted therapies.

Further investigations into the compound's mechanism of action have revealed its interaction with ATP-binding sites of kinases, as confirmed by X-ray crystallography. A recent publication in Nature Communications (2023) provided structural insights into the binding mode of Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid derivatives, revealing key hydrogen bonding and hydrophobic interactions that contribute to their selectivity and potency. These structural studies are invaluable for the rational design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatization strategies to optimize these properties. For example, a 2023 study in ACS Medicinal Chemistry Letters explored the replacement of the ethyl ester with other ester or amide functionalities to enhance metabolic stability while retaining biological activity.

In conclusion, Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5-methyl-4-(4-pyridinylamino)-, ethyl ester (CAS: 1956379-45-5) represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology. Ongoing research aims to further elucidate its pharmacological profile and optimize its properties for clinical translation. The compound's unique structural features and biological activity make it a compelling subject for future studies in chemical biology and drug discovery.